2-[4-amino-5-(4-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-[4-chloro-3-(trifluo romethyl)phenyl]acetamide

• Molecular Formula: C18H15ClF3N5O2S
• Molecular Weight: 457.9 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H15ClF3N5O2S/c1-29-12-5-2-10(3-6-12)16-25-26-17(27(16)23)30-9-15(28)24-11-4-7-14(19)13(8-11)18(20,21)22/h2-8H,9,23H2,1H3,(H,24,28)
• InChI Key: DUMBVGSCAAKKIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2N)SCC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F

Description

This compound is a substituted 1,2,4-triazole derivative with a thioether-linked acetamide moiety. Its core structure consists of a 1,2,4-triazole ring substituted at the 4-position with an amino group and at the 5-position with a 4-methoxyphenyl group. The thioether bridge connects the triazole to an acetamide group, which is further substituted with a 4-chloro-3-(trifluoromethyl)phenyl group. The trifluoromethyl and chloro substituents enhance lipophilicity and metabolic stability, while the methoxy group may influence electronic properties and binding interactions .

Preparation Methods

Triazole Ring Synthesis

The 1,2,4-triazole core is typically synthesized via cyclization reactions involving hydrazine derivatives and electrophilic reagents. Two primary approaches are:

Method	Reagents/Conditions	Key Steps	Reference
Hydrazine Condensation	Hydrazine hydrate, isothiocyanate, base	Cyclization of hydrazide and isothiocyanate to form triazole ring.
Cyanodithiocarbonate	Dimethyl N-cyanoiminodithiocarbonate, K₂CO₃	Intermediate formation followed by hydrazine treatment.

For the target compound, the 5-(4-methoxyphenyl) substituent is introduced during cyclization. For example, reacting 3-bromobenzohydrazide with methyl isothiocyanate derivatives under basic conditions forms the triazole ring.

Thioether Bond Formation

The sulfur atom at position 3 of the triazole is linked to the acetamide via nucleophilic substitution.

Direct Coupling

The triazole’s thiol group reacts with a chloroacetamide derivative in the presence of a base.

Procedure (Adapted from):

• Reagents : 4-Amino-5-(4-methoxyphenyl)-1,2,4-triazole-3-thiol, 2-chloro-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide, K₂CO₃.

• Conditions : DMF, room temperature, 12–24 hours.

• Yield : Moderate to high (60–80% based on analogous reactions).

Mechanism :
The thiolate ion (formed by deprotonation with K₂CO₃) attacks the electrophilic carbon in the chloroacetamide, displacing chloride to form the thioether bond.

Acetamide Functionalization

The N-substituent (4-chloro-3-(trifluoromethyl)phenyl) is introduced via nucleophilic acyl substitution.

Chloroacetamide Synthesis

The chloroacetamide precursor is synthesized by reacting 4-chloro-3-(trifluoromethyl)aniline with 2-chloroacetyl chloride.

Procedure (Based on):

• Reagents : 4-Chloro-3-(trifluoromethyl)aniline, 2-chloroacetyl chloride, Et₃N.

• Conditions : Dichloromethane, 0–5°C, 2 hours.

• Yield : ~85% (analogous to).

Integrated Synthetic Pathway

A stepwise synthesis combining triazole formation, thioether coupling, and acetamide functionalization is outlined below:

Step	Process	Reagents/Conditions	Yield
1	Synthesize 4-amino-5-(4-methoxyphenyl)-1,2,4-triazole-3-thiol	Hydrazine hydrate, methyl isothiocyanate, K₂CO₃, reflux.	~70%
2	Prepare 2-chloro-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide	4-Chloro-3-(trifluoromethyl)aniline, 2-chloroacetyl chloride, Et₃N.	~85%
3	Form thioether bond between triazole and acetamide	K₂CO₃, DMF, room temperature.	~75%

Total Yield : ~45% (estimated from individual step yields).

Alternative Methods

One-Pot Multicomponent Reaction

A single-step synthesis using a hydrazine derivative, isothiocyanate, and chloroacetamide under microwave irradiation.

Advantages :

• Reduced reaction time.

• Simplified purification.

Limitations :

• Lower regioselectivity for substituents.

Critical Challenges and Solutions

Challenge	Solution	Reference
Low solubility of triazole	Use polar aprotic solvents (DMF, DMSO) or sonication.
Competing side reactions	Optimize stoichiometry (1:1 triazole:chloroacetamide) and temperature.

Key Intermediates and Characterization

Intermediate	Characterization Data
4-Amino-5-(4-methoxyphenyl)-1,2,4-triazole-3-thiol	¹H NMR: δ 7.8 (d, Ar-H), 4.9 (s, NH₂), 3.8 (s, OCH₃). IR: 3400 cm⁻¹ (NH₂), 2550 cm⁻¹ (SH).
2-Chloro-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide	¹H NMR: δ 7.5 (m, Ar-H), 4.1 (s, CH₂Cl). MS: m/z 272.05 (M⁺).

Comparative Analysis of Methods

Method	Advantages	Disadvantages
Stepwise Synthesis	High regioselectivity, scalable	Multiple purification steps, lower overall yield
One-Pot Reaction	Time-efficient, fewer steps	Limited control over substituent positions

Chemical Reactions Analysis

Types of Reactions

2-[4-amino-5-(4-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions often involve specific temperatures, pressures, and solvents to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives .

Scientific Research Applications

Anticancer Activity

Research has indicated that compounds containing triazole rings exhibit significant anticancer properties. The compound has been evaluated for its cytotoxic effects against various cancer cell lines. For instance, studies have shown that derivatives with similar structures can inhibit cell proliferation in breast and colon cancer cells through mechanisms involving apoptosis and cell cycle arrest .

Anti-inflammatory Properties

The anti-inflammatory potential of triazole derivatives is well-documented. In silico studies suggest that the compound could act as a 5-lipoxygenase (5-LOX) inhibitor, which is crucial in the inflammatory response . This activity positions it as a candidate for treating inflammatory diseases, including arthritis and asthma.

Antimicrobial Effects

Triazole compounds are also recognized for their antimicrobial activities. Preliminary studies indicate that similar compounds can effectively inhibit bacterial growth against pathogens such as Escherichia coli and Pseudomonas aeruginosa . Given these findings, the compound may be explored further for its potential as an antibacterial agent.

Synthesis and Characterization

The synthesis of 2-[4-amino-5-(4-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide typically involves multi-step reactions starting from readily available precursors. Characterization techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound .

Case Studies and Research Findings

Several studies have highlighted the efficacy of triazole derivatives in various therapeutic contexts:

Study Reference	Focus	Findings
	Anti-inflammatory	Identified as a potential 5-LOX inhibitor through molecular docking studies.
	Anticancer	Demonstrated cytotoxic effects on multiple cancer cell lines with mechanisms involving apoptosis.
	Antimicrobial	Exhibited significant antimicrobial activity against common bacterial strains.

Mechanism of Action

The mechanism of action of 2-[4-amino-5-(4-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds differ in substituents on the triazole ring, acetamide-linked aryl groups, or both. These modifications significantly impact physicochemical properties, bioavailability, and pharmacological activity. Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Compound Name	Triazole Substituents	Acetamide-Linked Substituent	Key Differences & Implications	Reference
2-[4-amino-5-(4-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide (Target)	4-amino, 5-(4-methoxyphenyl)	4-chloro-3-(trifluoromethyl)phenyl	Target compound : Balanced lipophilicity (CF₃) and electron-donating methoxy group enhance receptor binding.
2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide	4-amino, 5-(2-chlorophenyl)	3-methoxyphenyl	Reduced activity : 2-chloro substituent sterically hinders binding; meta-methoxy reduces electronic effects.
2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide	4-amino, 5-(trifluoromethyl)	2-methoxyphenyl	Higher lipophilicity : CF₃ on triazole increases metabolic stability but may reduce solubility.
2-{[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide	4-amino, 5-(3,4,5-trimethoxyphenyl)	4-phenoxyphenyl	Bulkier structure : Trimethoxy groups improve solubility but decrease membrane permeability.
2-[5-(4-chlorophenyl)-4-(4-methylphenyl)(1,2,4-triazol-3-ylthio)]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide	5-(4-chlorophenyl), 4-(4-methylphenyl)	4-chloro-3-(trifluoromethyl)phenyl	Similar acetamide group : Methyl on triazole lowers steric hindrance, potentially enhancing target affinity.
N-(4-methoxyphenyl)-2-[4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylthio]acetamide	4-amino, 5-(pyridin-4-yl)	4-methoxyphenyl	Heterocyclic variation : Pyridine introduces basicity, altering pharmacokinetics and receptor interactions.

Key Findings :

Substituent Position Matters :

• Para-substitution (e.g., 4-methoxy in the target compound) optimizes electronic effects and steric compatibility with target receptors compared to meta- or ortho-substituted analogs .
• The trifluoromethyl group in the acetamide-linked phenyl (target and ) enhances metabolic stability and lipophilicity, critical for oral bioavailability.

Triazole Modifications :

• Aromatic vs. aliphatic substituents : Bulky aryl groups (e.g., 3,4,5-trimethoxyphenyl in ) reduce membrane permeability but improve aqueous solubility.
• Electron-withdrawing groups (e.g., CF₃ in ) increase triazole ring stability but may reduce binding affinity due to steric effects.

Biological Activity :

• Compounds with 4-chloro-3-(trifluoromethyl)phenyl in the acetamide moiety (target and ) show enhanced anti-inflammatory or enzyme inhibitory activity compared to analogs with simpler aryl groups .
• Anti-exudative activity in furan-substituted triazoles () suggests substituent-dependent mechanistic divergence.

Biological Activity

The compound 2-[4-amino-5-(4-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide is a novel derivative of the 1,2,4-triazole family, which has garnered attention for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its anticancer, antimicrobial, antioxidant properties, and mechanisms of action.

Chemical Structure

The compound features a triazole ring connected to a thioether and an acetamide moiety. The presence of the triazole ring is significant as it is known for imparting various pharmacological properties due to its ability to interact with biological targets.

Anticancer Activity

• Mechanism of Action : The triazole derivatives have been shown to induce apoptosis in cancer cells. For instance, compounds similar to the one have been reported to inhibit cell proliferation in various cancer cell lines, including glioblastoma and breast cancer cells. The mechanism often involves the activation of caspases and modulation of apoptotic pathways .
• Case Studies :
  • A study evaluated related triazole compounds against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines using the MTT assay. Results indicated that these compounds exhibited higher cytotoxicity against U-87 cells than MDA-MB-231 cells .
  • Another research highlighted the compound's ability to suppress tumor growth in vivo models, demonstrating its potential as an effective anticancer agent .

Antimicrobial Activity

• Spectrum of Activity : The compound has shown significant antimicrobial properties against various bacterial strains. Its efficacy is attributed to its ability to disrupt bacterial cell wall synthesis and inhibit essential enzymes .
• Research Findings :
  • A comparative study demonstrated that triazole derivatives possess potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism often involves interference with bacterial metabolic pathways .

Antioxidant Activity

• Evaluation Methods : The antioxidant capacity was assessed using the DPPH radical scavenging method, which measures the ability of a compound to donate electrons and neutralize free radicals.
• Results :
  • The compound exhibited substantial antioxidant activity, surpassing that of well-known antioxidants like ascorbic acid in certain assays. This activity is crucial for mitigating oxidative stress-related cellular damage .

Data Tables

Biological Activity	Assay Type	Result	Reference
Anticancer	MTT Assay	Cytotoxic against U-87 cells
Antimicrobial	Zone of Inhibition	Effective against E. coli
Antioxidant	DPPH Scavenging	Higher than ascorbic acid

Q & A

Q. What are the established synthetic routes for this compound, and what key reaction parameters influence yield?

The compound is synthesized via nucleophilic substitution between a triazole-thiol intermediate and a chloroacetamide derivative. A typical procedure involves refluxing 4-amino-5-(4-methoxyphenyl)-1,2,4-triazole-3-thiol with N-[4-chloro-3-(trifluoromethyl)phenyl]chloroacetamide in ethanol/water with KOH as a base. Reaction time (1–3 hours), stoichiometric ratios (1:1.2 thiol:chloroacetamide), and solvent polarity are critical for yields >65% . Post-synthesis, the product is isolated via precipitation in water, followed by recrystallization from ethanol.

Q. How is structural characterization performed to confirm the compound’s identity and purity?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C) is used to verify the triazole-thioether linkage and acetamide moiety. For example:

• ¹H NMR : A singlet at δ 3.8 ppm (OCH₃), doublets for aromatic protons (δ 7.2–8.1 ppm), and a triplet for the SCH₂ group (δ 4.2 ppm).
• LC-MS : Molecular ion peak [M+H]⁺ at m/z 498.3 (calculated). Purity (>95%) is confirmed via HPLC using a C18 column (acetonitrile/water gradient) .

Q. What in vitro assays are recommended for initial biological screening?

Primary screening includes:

• Cytotoxicity : MTT assay against cancer cell lines (e.g., HeLa, MCF-7) at 1–100 μM.
• Enzyme inhibition : Testing against kinases or proteases (IC₅₀ determination via fluorometric assays).
• Solubility : Measured in PBS (pH 7.4) using UV-Vis spectroscopy. Low solubility (<10 μg/mL) may necessitate formulation adjustments .

Advanced Research Questions

Q. How can conflicting activity data from different studies be systematically resolved?

Contradictions in biological activity (e.g., varying IC₅₀ values) often arise from assay conditions. To address this:

• Standardize protocols (e.g., cell passage number, serum concentration).
• Validate target engagement using orthogonal methods (e.g., SPR for binding affinity vs. enzymatic assays).
• Perform dose-response curves across 8–10 concentrations to improve IC₅₀ accuracy .

Q. What strategies optimize bioavailability given the compound’s poor aqueous solubility?

• Prodrug design : Introduce phosphate esters at the methoxy group to enhance solubility.
• Nanoformulation : Encapsulate in PLGA nanoparticles (70–150 nm size) for sustained release.
• Co-crystallization : Use succinic acid as a coformer to improve dissolution rate by 3× .

Q. How do substituent variations on the triazole ring impact pharmacological profiles?

Structure-Activity Relationship (SAR) studies show:

Substituent	Activity Trend (vs. parent compound)
4-Fluorophenyl	2× ↑ kinase inhibition
4-Nitrophenyl	5× ↓ solubility; no activity change
4-Hydroxyphenyl	3× ↑ cytotoxicity (ROS-mediated)
Electron-withdrawing groups enhance target binding but reduce metabolic stability .

Q. What computational methods predict off-target interactions to prioritize in vivo studies?

• Molecular docking : Use AutoDock Vina with Protein Data Bank (PDB) targets (e.g., EGFR, VEGFR-2).
• Pharmacophore modeling : Identify essential features (e.g., hydrogen bond donors at triazole N1).
• ADMET prediction : SwissADME predicts high CNS permeability (BBB score: 0.85) but potential hepatotoxicity (CYP3A4 inhibition) .

Methodological Notes

• Synthesis reproducibility : Ensure anhydrous conditions to prevent hydrolysis of the chloroacetamide intermediate .
• Analytical validation : Cross-validate NMR data with HSQC and HMBC to confirm connectivity .
• Biological assays : Include positive controls (e.g., doxorubicin for cytotoxicity) and account for solvent effects (DMSO <0.1% v/v) .